Calcium salt)

• Molecular Formula: C33H33CaF2N2O5+
• Molecular Weight: 615.7 g/mol
• InChI: InChI=1S/C33H34F2N2O5.Ca/c1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41;/h3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41);/q;+2/p-1/t26-,27-;/m1./s1
• InChIKey: BWZBINZLUPJFAN-CNZCJKERSA-M

Calcium HMB Procurement & Differentiation

Calcium β-hydroxy-β-methylbutyrate (CaHMB, calcium salt of HMB) is a leucine metabolite calcium salt widely used in sports nutrition and clinical muscle‑wasting management. CaHMB delivers 12–16 % elemental calcium alongside approximately 78–85 % HMB acid, and exhibits high aqueous solubility (>50 g L⁻¹ at 20 °C) [1]. Unlike the free acid form (HMB‑FA), CaHMB is a non‑hygroscopic, easily handled powder that can be formulated into capsules, tablets, powders, and ready‑to‑drink emulsions [2][3].

1

Non‑hygroscopic powder supports easy handling and formulation into capsules, tablets, and powders.

2

High aqueous solubility supports liquid and ready‑to‑drink research formulations.

3

Dual calcium and HMB delivery simplifies procurement for combined bone‑muscle health studies.

• [1] β-Hydroxy-β-methylbutyric acid calcium salt; Baidu Baike, 2025. View Source
• [2] Kensler AM, Johns P. Nutritional Emulsions Comprising Calcium HMB. US Patent Application US20110256301 A1, 2011. View Source
• [3] Abbott Laboratories. Nutritional emulsions comprising calcium HMB and soluble protein. ES2583839T3, 2016. View Source

Calcium HMB Substitution Pitfalls

The calcium salt of HMB is not interchangeable with HMB‑FA or common calcium salts because the salt form dictates pharmacokinetic profile, solubility, and stability. Head‑to‑head human pharmacokinetic data show HMB‑Ca provides 1.7‑fold greater systemic exposure (AUC) and 1.65‑fold higher peak plasma concentration than HMB‑FA, while also allowing faster absorption when dissolved in water (Tmax 43 min vs. 78 min for HMB‑FA) [1][2]. Furthermore, CaHMB‑based emulsions demonstrate superior physical stability over free‑acid formulations, which are prone to sedimentation and require specialised packaging [3]. Replacing CaHMB with another calcium salt (e.g., carbonate) would forfeit the anabolic HMB moiety entirely, eliminating the dual mechanism of mTORc1‑driven muscle protein synthesis and suppression of proteolysis [4].

CaHMB

Substitute

Mismatch Context

Calcium HMB

HMB Free Acid

Reported systemic exposure and absorption profiles may differ; CaHMB may provide higher plasma HMB levels.

Calcium HMB

HMB Free Acid

Emulsion stability context may differ; free‑acid formulations may show sedimentation and require specialized packaging.

Calcium HMB

Other Calcium Salts (e.g., carbonate)

Replacement may forfeit the HMB anabolic research context; dual‑function delivery is lost.

• [1] Ribeiro HR, Jardim FG, Roldán MS, et al. Superior bioavailability of the calcium salt form of β-hydroxy-β-methylbutyrate compared with the free acid form. Amino Acids. 2024;56(1):4. View Source
• [2] Fuller JC, Sharp RL, Angus HF, Baier SM, Rathmacher JA. Comparison of availability and plasma clearance rates of β-hydroxy-β-methylbutyrate delivery in the free acid and calcium salt forms. Br J Nutr. 2015;114(9):1403-1409. View Source
• [3] Kensler AM, Johns P. Nutritional Emulsions Comprising Calcium HMB. US Patent Application US20110256301 A1, 2011. View Source
• [4] Wilkinson DJ, Hossain T, Limb MC, et al. Impact of the calcium form of β-hydroxy-β-methylbutyrate upon human skeletal muscle protein metabolism. Clin Nutr. 2018;37(6 Pt A):2068-2075. View Source

Calcium HMB vs. Closest Analogues

HMB‑Ca vs. HMB‑FA Oral Bioavailability

In a 2024 randomised crossover trial in 16 young adults, HMB‑Ca gelatin capsules (1 g HMB) achieved a 1.72‑fold higher area‑under‑the‑curve (AUC) than HMB‑FA clear capsules (50,078 ± 10,507 vs. 29,130 ± 12,946 µmol L⁻¹ × 720 min, p < 0.001). Peak plasma concentration (Cmax) was 1.65‑fold greater (229.2 ± 65.9 vs. 139.1 ± 67.2 µmol L⁻¹, p < 0.001), and relative bioavailability was 104.8 ± 14.9 % for HMB‑Ca versus 61.5 ± 17.0 % for HMB‑FA [1].

Systemic Exposure

Head‑to‑head

1.72‑fold higher AUC (CaHMB vs HMB‑FA)

Reported higher HMB delivery may support research models requiring efficient exposure.

Healthy adults, n=16, crossover design

Evidence Dimension	Systemic exposure (AUC0‑720 min)
Target Compound Data	50,078 ± 10,507 µmol L⁻¹ × 720 min
Comparator Or Baseline	HMB‑FA: 29,130 ± 12,946 µmol L⁻¹ × 720 min
Quantified Difference	+72 % (1.72‑fold) higher AUC for HMB‑Ca
Conditions	Healthy young adults; 1 g HMB dose; crossover design; n = 16

Why This Matters

Higher systemic exposure ensures more HMB reaches target tissues per gram ingested, directly influencing procurement decisions for high‑efficacy formulations.

• [1] Ribeiro HR, Jardim FG, Roldán MS, et al. Superior bioavailability of the calcium salt form of β-hydroxy-β-methylbutyrate compared with the free acid form. Amino Acids. 2024;56(1):4. View Source

CaHMB vs. FAHMB: Rat Oral Bioavailability

In male Sprague‑Dawley rats, the relative oral bioavailability of CaHMB was 49 %, 54 %, and 27 % greater than that of FAHMB at doses of 30, 100, and 300 mg kg⁻¹, respectively (p < 0.05 for all). After intravenous administration, the AUC0‑t and AUC0‑∞ of CaHMB were significantly larger, yielding an 80 % higher relative bioavailability [1].

Relative Bioavailability

Head‑to‑head

+49–54% oral, +80% IV vs FAHMB (rat)

Reported higher exposure across doses in rodent model.

Sprague‑Dawley rats, LC‑MS/MS

Evidence Dimension	Relative oral bioavailability (AUC ratio)
Target Compound Data	CaHMB 30 mg kg⁻¹: 149 %; 100 mg kg⁻¹: 154 %; 300 mg kg⁻¹: 127 %
Comparator Or Baseline	FAHMB set as 100 % at each dose level
Quantified Difference	+49 %, +54 %, +27 % (oral); +80 % (IV)
Conditions	Sprague‑Dawley rats; liquid suspension; LC‑MS/MS analysis

Why This Matters

Consistent superiority across doses and routes supports CaHMB as the more efficient HMB source in preclinical models, informing its selection for translational research.

• [1] Shreeram S, Johns PW, Rathmacher JA, et al. The relative bioavailability of the calcium salt of β-hydroxy-β-methylbutyrate is greater than that of the free fatty acid form in rats. J Nutr. 2014;144(10):1549-1555. View Source

CaHMB vs. Baseline: Muscle Protein Turnover

In healthy young males, 3 g CaHMB increased myofibrillar protein synthesis rate by 56 % (from 0.046 ± 0.004 to 0.072 ± 0.004 % h⁻¹, p < 0.0001) and suppressed muscle protein breakdown by 32 % (from 7.6 ± 1.2 to 5.2 ± 0.8 µmol Phe per leg min⁻¹, p < 0.01). The authors concluded CaHMB provides a comparable anabolic response to that previously reported for FA‑HMB [1].

Muscle Protein Synthesis

Cross‑study comparable

+56% myofibrillar synthesis rate vs baseline

Reported increase in muscle protein turnover context.

Healthy males, 3 g dose, isotope infusion

Evidence Dimension	Myofibrillar protein synthesis rate (% h⁻¹)
Target Compound Data	CaHMB: 0.072 ± 0.004 % h⁻¹
Comparator Or Baseline	Post‑absorptive baseline: 0.046 ± 0.004 % h⁻¹; historical FA‑HMB: ~0.068 % h⁻¹
Quantified Difference	+56 % vs. baseline; comparable to FA‑HMB
Conditions	Healthy young males; primed constant infusion of 1,2‑¹³C₂ leucine and ²H₅ phenylalanine

Why This Matters

Demonstrates that CaHMB delivers equivalent muscle anabolic efficacy to HMB‑FA, while offering superior physicochemical stability, making it the preferred form for long‑term clinical and sports applications.

• [1] Wilkinson DJ, Hossain T, Limb MC, et al. Impact of the calcium form of β-hydroxy-β-methylbutyrate upon human skeletal muscle protein metabolism. Clin Nutr. 2018;37(6 Pt A):2068-2075. View Source

Aqueous Solubility vs. Leucine

Calcium HMB exhibits water solubility of approximately 50 g L⁻¹ at 20 °C, more than twice that of leucine (24 g L⁻¹). This high solubility enables clear, high‑concentration liquid formulations and faster dissolution in the gastrointestinal tract [1].

Aqueous Solubility

Class‑level inference

~50 g/L vs leucine ~24 g/L (2.1‑fold)

Higher solubility may support liquid formulation workflows.

Manufacturer QC data, 20°C

Evidence Dimension	Aqueous solubility at 20 °C
Target Compound Data	~50 g L⁻¹
Comparator Or Baseline	Leucine: ~24 g L⁻¹
Quantified Difference	~2.1‑fold higher solubility
Conditions	Water, ambient temperature; manufacturer QC data

Why This Matters

Superior solubility reduces processing bottlenecks in liquid supplement manufacturing and supports faster in‑vivo dissolution, a critical factor for formulation scientists selecting raw materials.

• [1] Nutri Avenue. Premium HMB Calcium Powder Supplier – Product Specification. 2025. View Source

CaHMB vs. Free Acid: Emulsion Stability

Patent literature discloses that nutritional emulsions comprising calcium HMB, with a soluble calcium binding capacity to soluble calcium weight ratio of 2.3–12.0, remain physically stable over shelf‑life and generate minimal bitter off‑tastes, whereas free‑acid HMB beverages are prone to sedimentation and require specialised high‑heat sterilisation packaging [1][2].

Emulsion Stability

Supporting evidence

Stable over shelf‑life; minimal bitterness

May support ready‑to‑drink formulation research.

Patent examples, qualitative

Evidence Dimension	Physical stability and sensory quality over time
Target Compound Data	Stable emulsion; minimal bitterness after prolonged storage
Comparator Or Baseline	HMB‑FA beverages: sedimentation, separation, higher bitterness
Quantified Difference	Not quantified (qualitative patent examples)
Conditions	Nutritional emulsions with fat, carbohydrate, and protein; accelerated and ambient storage

Why This Matters

Industrial users seeking to develop ready‑to‑drink or high‑protein HMB products will experience fewer stability failures and lower packaging costs with the calcium salt form.

• [1] Kensler AM, Johns P. Nutritional Emulsions Comprising Calcium HMB. US Patent Application US20110256301 A1, 2011. View Source
• [2] Eureka Patsnap. Liquids and Foodstuffs Containing beta-hydroxy-beta-methylbutyrate (HMB) in the Free Acid Form and Methods of Manufacturing or Producing the Same. 2014. View Source

Calcium Content vs. Conventional Salts

Calcium HMB provides 12–16 % elemental calcium by weight, lower than calcium carbonate (40 %) but accompanied by the unique anabolic HMB moiety. This dual‑function delivery eliminates the need for separate calcium and HMB sourcing and simplifies formulation for products targeting both bone health and muscle anabolism [1].

Elemental Calcium

Class‑level inference

12–16% Ca (vs CaCO₃ 40%)

Dual calcium‑HMB delivery may simplify combined research formulations.

Standard assay, supplier specification

Evidence Dimension	Elemental calcium content (wt %)
Target Compound Data	12–16 %
Comparator Or Baseline	Calcium carbonate: ~40 %; calcium citrate: ~21 %
Quantified Difference	Lower calcium density, but unique dual‑functionality
Conditions	Standardised assay; manufacturer specifications

Why This Matters

Procurement decisions for combination bone‑muscle health products should weigh the dual benefit of HMB delivery against the lower calcium loading per gram, enabling rational cost‑benefit analysis.

• [1] β-Hydroxy-β-methylbutyric acid calcium salt; Baidu Baike, 2025. View Source

Calcium HMB Application Scenarios

High-Bioavailability Sports Capsules & Powders

The 1.72‑fold higher AUC of HMB‑Ca versus HMB‑FA [1] supports its use in oral solid dosage forms where maximising systemic HMB exposure per gram is critical. Formulators can achieve equivalent plasma HMB levels with lower raw material input compared to HMB‑FA capsules.

Ready-to-Drink Emulsions & Liquids

Patent‑demonstrated emulsion stability [2] and the high aqueous solubility (~50 g L⁻¹) make calcium HMB the form of choice for shelf‑stable, protein‑fortified beverages that require minimal sedimentation and off‑taste development over commercial shelf‑life.

Clinical Muscle-Wasting Interventions

The 56 % increase in muscle protein synthesis and 32 % suppression of protein breakdown after 3 g CaHMB [3], combined with its superior or comparable efficacy to FA‑HMB in modulating mTORc1 signalling, positions calcium HMB as the preferred pharmaconutrient for sarcopenia, cachexia, and post‑surgery rehabilitation protocols.

Bone Health & Muscle Anabolism

With 12–16 % elemental calcium plus a proven anabolic HMB payload, CaHMB enables single‑ingredient fortification of products targeting both osteoporosis prevention and age‑related muscle loss, streamlining supply chains and reducing excipient complexity.

Application

Selection Property

Validation Focus

High‑bioavailability research formulations

Reported systemic exposure profile

Exposure‑model interpretation

Ready‑to‑drink research formulations

Emulsion stability and aqueous solubility

Formulation‑stability review

Muscle‑wasting research studies

Muscle protein turnover response

Muscle‑wasting model‑response interpretation

Bone‑muscle health research

Dual calcium‑HMB delivery

Combined endpoint review

• [1] Ribeiro HR, Jardim FG, Roldán MS, et al. Superior bioavailability of the calcium salt form of β-hydroxy-β-methylbutyrate compared with the free acid form. Amino Acids. 2024;56(1):4. View Source
• [2] Kensler AM, Johns P. Nutritional Emulsions Comprising Calcium HMB. US Patent Application US20110256301 A1, 2011. View Source
• [3] Wilkinson DJ, Hossain T, Limb MC, et al. Impact of the calcium form of β-hydroxy-β-methylbutyrate upon human skeletal muscle protein metabolism. Clin Nutr. 2018;37(6 Pt A):2068-2075. View Source